Cas no 1554828-47-5 (5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1554828-47-5
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 5151614
• PubChem ID: 83241529
• Update Time: 2025-11-01

5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(4,6-dimethyl-2-pyrimidinyl)-
• 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H11N5O2/c1-5-3-6(2)14-10(13-5)15-8(11)7(4-12-15)9(16)17/h3-4H,11H2,1-2H3,(H,16,17)
• InChI Key： IMEBCGVCOSABDX-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CC(C)=N2)C(N)=C(C(O)=O)C=N1

Additional information on 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid

5-Amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 1554828-47-5): A Comprehensive Overview

5-Amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1554828-47-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with an amino group at the 5-position and a 4,6-dimethylpyrimidine moiety at the 1-position. The carboxylic acid group at the 4-position further enhances its reactivity and potential for conjugation with other biomolecules. This combination of functional groups provides a robust platform for exploring its pharmacological properties and potential applications in drug discovery.

Recent studies have highlighted the importance of 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a promising lead for the development of antiviral therapeutics.

In addition to its antiviral properties, 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid has shown significant anticancer activity. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways involved in cell survival and death, such as the PI3K/Akt and MAPK pathways. These findings suggest that 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid could be a valuable candidate for cancer therapy.

The pharmacokinetic properties of 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. In particular, the compound exhibits good oral bioavailability and low toxicity in preclinical models, making it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound to later stages of clinical development.

In conclusion, 5-amino-1-(4,6-dimethylpyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1554828-47-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics targeting viral infections and cancer. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.